Cas no 66899-02-3 (4,4-dimethylpyrrolidin-2-one)

• Product Name: 4,4-dimethylpyrrolidin-2-one
• CAS No: 66899-02-3
• MF: C₆H₁₁NO
• MW: 113.157641649246
• MDL: MFCD09864496
• CID: 1006189
• PubChem ID: 637593
• Update Time: 2025-06-18

4,4-dimethylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4,4-Dimethylpyrrolidin-2-one
• 4,4-Dimethyl-2-pyrrolidinone
• 4,4-dimethylpyrrolidine-2-one
• 2-pyrrolidinone, 4,4-dimethyl-
• 2-PYRROLIDONE,4,4-DIMETHYL
• 4,4-dimethyl-2-pyrrolidone
• 4,4-dimethyl-pyrrolidin-2-one
• 4, 4-Dimethyl-2-pyrrolidinone
• HGVPKAGCVCGRDQ-UHFFFAOYSA-N
• 0268AC
• TRA0025797
• RP09627
• SY015235
• AK118621
• A
• DTXSID70348461
• BP-13301
• FT-0681222
• AKOS005073486
• CS-M3328
• MFCD09864496
• 66899-02-3
• SCHEMBL248285
• J-514027
• MB-0820
• A23044
• EN300-141653
• 4 pound not4-Dimethylpyrrolidin-2-one
• InChI=1/C6H11NO/c1-6(2)3-5(8)7-4-6/h3-4H2,1-2H3,(H,7,8
• ALBB-022301
• 4,4-dimethylpyrrolidin-2-one

• MDL： MFCD09864496
• Inchi： 1S/C6H11NO/c1-6(2)3-5(8)7-4-6/h3-4H2,1-2H3,(H,7,8)
• InChI Key： HGVPKAGCVCGRDQ-UHFFFAOYSA-N
• SMILES： O=C1CC(C)(C)CN1

Computed Properties

• Exact Mass: 113.08400
• Monoisotopic Mass: 113.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 0.945±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 65-66 ºC
• Boiling Point: 150-155 ºC (18 Torr)
• Flash Point: 121.7±3.7 ºC,
• Refractive Index: 1.435
• Solubility: Slightly soluble (28 g/l) (25 º C),
• Water Partition Coefficient: Sparingly soluble in water.(0.26 g/L) (25°C),
• PSA: 29.10000
• LogP: 0.86130
• Sensitiveness: Air Sensitive

4,4-dimethylpyrrolidin-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature